Cas no 159087-41-9 (2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 159087-41-9
• MF: C₁₂H₂₁BO₂
• MW: 208.104943990707
• MDL: MFCD19982757
• CID: 1337675
• PubChem ID: 11830626
• Update Time: 2025-11-02

2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(3,3-dimethyl-1-butynyl)-4,4,5,5-tetramethyl-
• 2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• SCHEMBL2122065
• AKOS030255281
• Z1509539959
• starbld0000114
• EN300-9524382
• 2-(3,3-Dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, AldrichCPR
• 2-(3,3-dimethylbut-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DA-09752
• DTXSID701156829
• MFCD19982757
• 2-(3,3-dimethylbut-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 159087-41-9
• 2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD19982757
• Inchi： 1S/C12H21BO2/c1-10(2,3)8-9-13-14-11(4,5)12(6,7)15-13/h1-7H3
• InChI Key： OHUIXIILHRVORA-UHFFFAOYSA-N
• SMILES： O1B(C#CC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 207.16713
• Monoisotopic Mass: 208.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on 2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 159087-41-9): A Comprehensive Technical Overview

2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 159087-41-9) is a highly specialized organoboron compound that has gained significant attention in modern synthetic chemistry and materials science. This boron-containing reagent belongs to the class of dioxaborolane derivatives, characterized by their unique molecular structure featuring a boron atom incorporated into a cyclic system with oxygen atoms.

The compound's chemical structure combines a 3,3-dimethyl-1-butynyl group with a tetramethyl-1,3,2-dioxaborolane moiety, creating a versatile building block for various organic synthesis applications. Its CAS number 159087-41-9 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise identification across global research and industrial applications.

In recent years, 2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has become particularly valuable in cross-coupling reactions, especially in Suzuki-Miyaura coupling processes. This reaction has become fundamental in pharmaceutical research, where scientists frequently search for "boronic ester coupling reagents" or "advanced Suzuki coupling partners." The compound's stability and reactivity profile make it superior to many traditional boronic acid derivatives in challenging synthetic transformations.

The thermal and chemical stability of CAS 159087-41-9 represents one of its most valuable properties. Unlike many boron compounds that are sensitive to moisture or oxygen, this dioxaborolane derivative demonstrates remarkable robustness under various conditions. This characteristic answers a common query among synthetic chemists: "air-stable boron reagents for coupling reactions." The tetramethyl substitution on the dioxaborolane ring contributes significantly to this stability while maintaining excellent reactivity.

Current research trends highlight the growing importance of 2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in material science applications. With increasing searches for "boron-based electronic materials" and "organic semiconductors," this compound has shown promise in the development of novel organic electronic devices. The butynyl group in its structure provides opportunities for further functionalization, making it a versatile precursor for π-conjugated systems.

The synthesis and handling of CAS 159087-41-9 require specialized knowledge, addressing another frequent search topic: "handling sensitive boron compounds." While not classified as hazardous, proper storage under inert atmosphere and protection from prolonged exposure to moisture are recommended to maintain its optimal performance. The 3,3-dimethyl-1-butynyl moiety contributes to the compound's shelf stability while allowing diverse reactivity patterns.

In pharmaceutical research, 2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has emerged as a valuable intermediate for constructing complex molecular architectures. Searches for "boron reagents for drug discovery" and "building blocks for medicinal chemistry" reflect the growing interest in such compounds. The dioxaborolane framework offers distinct advantages in terms of both synthetic utility and potential biological activity modulation.

The commercial availability of CAS 159087-41-9 has expanded significantly in response to market demand, with suppliers offering various packaging options from research quantities to bulk supplies. Quality control parameters typically include HPLC purity, NMR verification, and moisture content analysis - all critical factors that researchers consider when searching for "high purity boron reagents."

Future applications of 2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane may extend into catalysis and polymer chemistry, areas where searches for "boron-based catalysts" and "functional polymer precursors" are increasing. The compound's unique combination of stability and reactivity positions it as a potential candidate for developing new catalytic systems and advanced polymeric materials.

From an environmental perspective, the development of boron-containing compounds like 159087-41-9 aligns with current trends toward greener chemistry. Researchers investigating "sustainable synthetic methods" often explore such reagents that can enable more efficient transformations with reduced waste generation. The dioxaborolane structure contributes to atom economy in many synthetic sequences.

Analytical characterization of 2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves a combination of spectroscopic techniques, including 1H NMR, 13C NMR, and 11B NMR spectroscopy. These methods address common queries about "how to characterize boron compounds" and "quality assessment of organoboron reagents." The distinctive NMR signatures of this compound facilitate its identification and purity assessment.

The global market for specialized boron reagents like CAS 159087-41-9 continues to grow, driven by expanding applications in pharmaceuticals, materials science, and specialty chemicals. Market analysts frequently search for "organoboron compound market trends" and "specialty chemical growth areas," reflecting the commercial importance of these advanced synthetic tools.

In conclusion, 2-(3,3-dimethyl-1-butyn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a sophisticated organoboron building block with wide-ranging applications in modern chemistry. Its CAS number 159087-41-9 serves as a key identifier for researchers and manufacturers worldwide. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation across multiple disciplines.